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Compound of Interest

Compound Name: IN-1130

Cat. No.: B1671810 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of IN-1130, a potent transforming growth factor-β type

I receptor kinase (ALK5) inhibitor. By adhering to these procedural, step-by-step instructions,

you can mitigate risks and ensure the integrity of your research.

Immediate Safety and Handling Protocols
IN-1130 (CAS 868612-83-3) is a powerful compound that requires careful handling to avoid

potential health risks.[1] The primary hazards associated with IN-1130 include being harmful if

swallowed, causing skin irritation, and causing serious eye irritation. Adherence to the following

personal protective equipment (PPE) and handling procedures is mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when working with IN-1130. All

personnel must be trained in the proper use and disposal of the following equipment:
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields

Must conform to EN166,

NIOSH (US), or equivalent

government standards.

Hand Protection Chemical-Resistant Gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use.

Body Protection Laboratory Coat

Standard laboratory coat to be

worn at all times in the

designated work area.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

Handling and Storage
Proper handling and storage are critical to maintaining the stability of IN-1130 and preventing

accidental exposure.

Engineering Controls: All work with IN-1130 should be conducted in a well-ventilated

laboratory. A chemical fume hood is recommended for procedures that may generate dust or

aerosols.

Safe Handling Practices: Avoid contact with skin and eyes. Do not eat, drink, or smoke in

areas where IN-1130 is handled. Wash hands thoroughly after handling.

Storage Conditions: Store IN-1130 in a tightly closed container in a dry and well-ventilated

place. For long-term storage, refer to the manufacturer's recommendations, which are

typically at -20°C.

Operational and Disposal Plans
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A clear and concise plan for the use and disposal of IN-1130 is essential for operational

efficiency and safety.

Experimental Workflow
The following diagram outlines a typical experimental workflow for handling IN-1130, from

preparation to post-experiment cleanup.
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Experimental Workflow for IN-1130 Handling

Preparation

Experimentation

Cleanup & Disposal

Don appropriate PPE

Prepare work area in a fume hood

Weigh IN-1130

Prepare stock solution

Perform experiment with IN-1130

Decontaminate work surfaces

Dispose of contaminated waste

Remove and dispose of PPE

Wash hands thoroughly
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Experimental workflow for handling IN-1130.
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Disposal Plan
Proper disposal of IN-1130 and any contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: Unused IN-1130 and solutions containing the compound should be

disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for

chemical waste disposal.

Contaminated Materials: All disposable labware, gloves, and other materials that have come

into contact with IN-1130 should be collected in a designated, labeled hazardous waste

container for proper disposal.

Signaling Pathway of IN-1130
IN-1130 is a selective inhibitor of the TGF-β type I receptor kinase, also known as ALK5.[2][3]

Understanding its mechanism of action is key to its application in research. The following

diagram illustrates the signaling pathway inhibited by IN-1130.
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IN-1130 Inhibition of TGF-β/ALK5 Signaling Pathway
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IN-1130 inhibits the phosphorylation of Smad2/3 by the ALK5 receptor.

By providing this detailed guidance, we aim to be your preferred source for laboratory safety

and chemical handling information, building a foundation of trust that extends beyond the

products themselves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

